Cas no 1806773-18-1 (2-(Bromomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-acetonitrile)

• Product Name: 2-(Bromomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-acetonitrile
• CAS No: 1806773-18-1
• MF: C₁₀H₅BrF₆N₂O
• MW: 363.05392241478
• CID: 4843571
• Update Time: 2025-11-01

2-(Bromomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-acetonitrile

• Inchi： 1S/C10H5BrF6N2O/c11-4-6-8(9(12,13)14)5(1-2-18)3-7(19-6)20-10(15,16)17/h3H,1,4H2
• InChI Key： UBEVICVHHCDFPX-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)(F)F)=C(CC#N)C=C(N=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 376
• XLogP3: 3.5
• Topological Polar Surface Area: 45.9

Additional information on 2-(Bromomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-acetonitrile

Introduction to 2-(Bromomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-acetonitrile (CAS No. 1806773-18-1)

2-(Bromomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-acetonitrile (CAS No. 1806773-18-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a bromomethyl group, a trifluoromethoxy substituent, and a trifluoromethyl group, exhibits promising properties that make it a valuable candidate for various applications in drug discovery and development.

The bromomethyl group in the compound provides a versatile functional handle for further chemical modifications, enabling the synthesis of a wide range of derivatives. This feature is particularly advantageous in the context of medicinal chemistry, where the ability to fine-tune the pharmacological properties of a lead compound is crucial. Recent studies have demonstrated that compounds with bromomethyl functionalities can be effectively used in the development of prodrugs and targeted drug delivery systems.

The presence of the trifluoromethoxy and trifluoromethyl groups significantly influences the electronic and steric properties of the molecule. These fluorinated substituents are known to enhance lipophilicity, metabolic stability, and receptor binding affinity, which are key attributes for optimizing drug candidates. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of trifluoromethoxy groups in improving the potency and selectivity of small molecule inhibitors targeting specific enzymes involved in disease pathways.

In terms of its chemical structure, 2-(Bromomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-acetonitrile is classified as a pyridine derivative. Pyridine-based compounds are widely used in pharmaceuticals due to their favorable biological activities and ease of synthesis. The pyridine ring provides a rigid scaffold that can be readily functionalized with various substituents to modulate its biological properties. The acetonitrile moiety at the 4-position adds an additional layer of complexity and functionality to the molecule, potentially enhancing its solubility and reactivity.

Recent advances in synthetic methods have facilitated the efficient preparation of 2-(Bromomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-acetonitrile. One notable approach involves the use of transition-metal-catalyzed cross-coupling reactions, which allow for precise control over the formation of carbon-heteroatom bonds. These methods have been instrumental in synthesizing complex fluorinated compounds with high yields and purity, making them suitable for large-scale production.

The biological evaluation of 2-(Bromomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-acetonitrile has revealed its potential as an inhibitor of specific protein-protein interactions (PPIs). PPIs play critical roles in various cellular processes and are increasingly recognized as important therapeutic targets. By disrupting these interactions, this compound could potentially modulate signaling pathways involved in diseases such as cancer, inflammation, and neurodegeneration. Preliminary studies have shown promising results in vitro, with selective inhibition observed against key PPIs without significant cytotoxicity.

In addition to its potential as a therapeutic agent, 2-(Bromomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-acetonitrile has also been explored as a tool compound in chemical biology research. Tool compounds are essential for probing biological systems and validating new targets. The unique combination of functional groups in this molecule makes it an ideal candidate for such applications, allowing researchers to gain deeper insights into complex biological processes.

Despite its promising properties, further research is needed to fully understand the pharmacokinetic and pharmacodynamic profiles of 2-(Bromomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-acetonitrile. Preclinical studies focusing on absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) are crucial for advancing this compound towards clinical development. Ongoing efforts aim to optimize its formulation and delivery methods to enhance its therapeutic efficacy while minimizing potential side effects.

In conclusion, 2-(Bromomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-acetonitrile (CAS No. 1806773-18-1) represents a fascinating molecule with significant potential in both pharmaceutical research and chemical biology. Its unique structural features and versatile functional groups make it an attractive candidate for further exploration and development. As research continues to uncover new insights into its properties and applications, this compound is poised to play an important role in advancing our understanding and treatment of various diseases.